CID 78065529
Description
CID 78065529 is a chemical compound cataloged in PubChem, a widely recognized database for chemical information. For instance, CID identifiers are frequently used in mass spectrometry (MS) workflows, such as collision-induced dissociation (CID) experiments, to characterize molecular fragmentation patterns and structural properties . Additionally, CID-based studies are critical in metabolomics, environmental exposomics, and drug discovery .
Properties
Molecular Formula |
C16H22NOSi |
|---|---|
Molecular Weight |
272.44 g/mol |
InChI |
InChI=1S/C16H22NOSi/c1-15(16-8-4-3-5-9-16)14-19(2)13-7-12-18-11-6-10-17/h3-5,7-9,13,15H,6,11-12,14H2,1-2H3 |
InChI Key |
CQIPLQYRLGMNBE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C[Si](C)C=CCOCCC#N)C1=CC=CC=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 78065529 involves specific reaction conditions and reagents. Detailed synthetic routes and reaction conditions are crucial for producing this compound efficiently. specific methods for synthesizing this compound were not found in the search results.
Industrial Production Methods: Industrial production methods for this compound would typically involve large-scale synthesis techniques, ensuring high yield and purity. These methods are optimized for cost-effectiveness and scalability.
Chemical Reactions Analysis
Types of Reactions: CID 78065529 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and creating derivatives with specific functions.
Common Reagents and Conditions: Common reagents and conditions used in the reactions of this compound include oxidizing agents, reducing agents, and catalysts. The choice of reagents and conditions depends on the desired reaction and product.
Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can have diverse applications in different fields.
Scientific Research Applications
CID 78065529 has numerous scientific research applications, including its use in chemistry, biology, medicine, and industry
Mechanism of Action
The mechanism of action of CID 78065529 involves its interaction with specific molecular targets and pathways. Understanding this mechanism is crucial for its application in medicine and other fields.
Comparison with Similar Compounds
Comparison with Similar Compounds
However, methodological insights from CID-related studies can guide comparative analyses. Below is a synthesized comparison framework based on generalized CID applications and analogous compounds referenced in the evidence:
Table 1: Key Parameters for CID 78065529 and Related Compounds
Key Observations:
Structural Diversity : this compound’s lack of explicit structural data limits direct comparisons. In contrast, CID 20358-06-9 and CID 1022150-11-3 are well-characterized, with defined molecular formulas and bioactivity profiles .
Analytical Utility: this compound is implicitly associated with MS-based workflows, similar to CID techniques used for ginsenoside analysis in Panax species . For example, source-induced CID in LC-ESI-MS enables differentiation of isomeric compounds like ginsenoside Rf and pseudoginsenoside F11 .
Pharmacological Relevance : Unlike CID 20358-06-9 (a CYP1A2 inhibitor), this compound’s biomedical role remains unspecified in the evidence. However, CID-related studies in chemotherapy-induced diarrhea (CID) highlight the importance of chemical interventions, such as probiotics and moxibustion, in managing adverse drug effects .
Research Findings and Methodological Insights
Mass Spectrometry and CID Techniques
- CID Voltage and Charged States : Studies show that CID voltage correlates with charged states and oligonucleotide length, affecting fragmentation efficiency . For this compound, analogous workflows could optimize voltage parameters to enhance structural elucidation.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
